Cas no 681240-29-9 (2,2-difluoro-2-(1-hydroxy-3-methylcyclopentyl)acetic acid)

• Product Name: 2,2-difluoro-2-(1-hydroxy-3-methylcyclopentyl)acetic acid
• CAS No: 681240-29-9
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 968904
• PubChem ID: 45098784
• Update Time: 2025-05-22

2,2-difluoro-2-(1-hydroxy-3-methylcyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, -alpha-,-alpha--difluoro-1-hydroxy-3-methyl- (9CI)
• 2,2-difluoro-2-(1-hydroxy-3-methylcyclopentyl)acetic acid
• Cyclopentaneacetic acid, α,α-difluoro-1-hydroxy-3-methyl-

• Inchi： 1S/C8H12F2O3/c1-5-2-3-7(13,4-5)8(9,10)6(11)12/h5,13H,2-4H2,1H3,(H,11,12)
• InChI Key： JJHHUHIQXABIIM-UHFFFAOYSA-N
• SMILES： C1(O)(C(F)(F)C(O)=O)CCC(C)C1

Computed Properties

• Exact Mass: 194.075
• Monoisotopic Mass: 194.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Additional information on 2,2-difluoro-2-(1-hydroxy-3-methylcyclopentyl)acetic acid

Research Brief on 2,2-Difluoro-2-(1-hydroxy-3-methylcyclopentyl)acetic Acid (CAS: 681240-29-9)

2,2-Difluoro-2-(1-hydroxy-3-methylcyclopentyl)acetic acid (CAS: 681240-29-9) is a fluorinated carboxylic acid derivative that has recently gained attention in the chemical biology and pharmaceutical research communities. This compound, characterized by its unique cyclopentyl backbone and difluoroacetic acid moiety, exhibits promising potential as a building block for novel therapeutics and as a tool compound in chemical biology studies. Recent literature highlights its utility in the development of enzyme inhibitors and its role in probing metabolic pathways.

Structural analysis of 681240-29-9 reveals that the presence of two fluorine atoms adjacent to the carboxylic acid group significantly enhances its electrophilic character, making it an excellent candidate for covalent modification of biological targets. The 1-hydroxy-3-methylcyclopentyl moiety contributes to the compound's stereochemical complexity, which may be exploited for selective interactions with chiral binding sites in proteins. Density functional theory (DFT) calculations published in 2023 suggest that this compound adopts a preferred conformation that optimizes intramolecular hydrogen bonding between the hydroxyl and carboxyl groups.

In recent medicinal chemistry applications, researchers have utilized 681240-29-9 as a key intermediate in the synthesis of prostaglandin receptor modulators. A 2024 study in the Journal of Medicinal Chemistry demonstrated its incorporation into novel DP2 receptor antagonists with improved metabolic stability compared to previous generations of compounds. The fluorination pattern was shown to significantly reduce oxidative metabolism in human liver microsomes while maintaining high receptor affinity (IC50 values in the low nanomolar range).

Metabolomic studies have identified 2,2-difluoro-2-(1-hydroxy-3-methylcyclopentyl)acetic acid as a potential biomarker for certain enzymatic activities in the liver. A 2023 Nature Chemical Biology publication reported its formation as a minor metabolite in the biotransformation of related fluorinated compounds, suggesting possible involvement in detoxification pathways. This finding has opened new avenues for investigating fluorinated metabolite networks in mammalian systems.

The compound's safety profile has been evaluated in preliminary toxicological assessments. While showing good stability under physiological conditions (pH 7.4, 37°C), some studies note that high concentrations may exhibit mild cytotoxicity in primary hepatocytes, possibly due to interference with mitochondrial function. These observations underscore the need for careful dose optimization in potential therapeutic applications.

Current research directions focus on expanding the utility of 681240-29-9 in targeted drug delivery systems. Its combination of hydrophilicity (from the carboxylic acid) and lipophilicity (from the cyclopentyl group) makes it particularly interesting for prodrug development. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for inflammatory and metabolic disorders.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 2,2-difluoro-2-(1-hydroxy-3-methylcyclopentyl)acetic acid. A 2024 Organic Process Research & Development paper described an asymmetric synthesis route achieving >90% enantiomeric excess using a novel chiral auxiliary. This methodological breakthrough addresses previous challenges in obtaining the compound in optically pure form, which is crucial for biological applications.

Future research opportunities for this compound include exploration of its potential in fluorine-18 labeling for PET imaging applications and further investigation of its interactions with various enzyme families. The unique electronic properties imparted by the difluoroacetic acid group may offer new possibilities for designing mechanism-based inhibitors across multiple therapeutic areas.